Cas no 89804-74-0 ( )

  structure
  structure
Product Name: 
CAS No:89804-74-0
MF:C11H17NOS
MW:211.323781728745
CID:993862
PubChem ID:433657
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-N-(3-methylsulfanylpropyl)aniline
    • 89804-74-0
    • DTXSID30330928
    • NSC-335488
    • NSC335488
    • DS-004893
    •  
    • Inchi: 1S/C11H17NOS/c1-13-11-6-3-5-10(9-11)12-7-4-8-14-2/h3,5-6,9,12H,4,7-8H2,1-2H3
    • InChI Key: DYKCCWDUZYXPOC-UHFFFAOYSA-N
    • SMILES: S(C)CCCNC1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 211.10308534g/mol
  • Monoisotopic Mass: 211.10308534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.6Ų
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